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For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxyscandine is a naturally occurring alkaloid first isolated from the stem bark of
Melodinus tenuicaudatus. This technical guide provides a comprehensive overview of its known
chemical and physical properties, spectroscopic data, and the original isolation protocol. While
the specific biological activities of 10-Hydroxyscandine have not been extensively studied, the
traditional medicinal uses of Melodinus species suggest potential therapeutic applications,
particularly in the realm of anti-inflammatory and analgesic research. This document aims to
serve as a foundational resource for researchers interested in exploring the pharmacological
potential of this unique natural product. Areas with limited or unavailable data, such as its
synthetic pathways and specific mechanisms of action, are explicitly noted to highlight
opportunities for future investigation.

Chemical and Physical Properties

10-Hydroxyscandine is a complex indole alkaloid. Its fundamental properties are summarized
in the table below. The data is primarily derived from its initial characterization in 1988 and
information from commercial suppliers.
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Property Value Reference
CAS Number 119188-47-5 [1]
Molecular Formula C21H22N204 [2]
Molecular Weight 366.417 g/mol [2]
Appearance Powder [2]
Typically >95% (commerciall

Purity az:\ilabli) | ' 12
Botanical Source Melodinus tenuicaudatus

Spectroscopic Data

The structural elucidation of 10-Hydroxyscandine was accomplished through a combination of
spectroscopic technigues. The key data from UV, IR, Mass Spectrometry, and NMR are
presented below.

Ultraviolet (UV) Spectroscopy

Solvent Amax (nm)

MeOH 215, 258, 300

Infrared (IR) Spectroscopy

Medium vmax (cm~?)

3350 (OH), 1730 (C=0, ester), 1680 (C=0,

KBr
amide), 1620 (C=C)
Mass Spectrometry (MS)
Technique m/z (relative intensity %)
CiMS 366 (M*, 100), 348 (15), 335 (20), 307 (45), 279

(25), 222 (30), 194 (35)
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H-NMR (CDClIs, 400 MHz) & (ppm): 8.15 (1H, s, NH), 7.2-6.8 (3H, m, Ar-H), 5.85 (1H, ddd,
J=17, 10, 8 Hz, -CH=CH>), 5.25 (1H, d, J=17 Hz, -CH=CHz2), 5.20 (1H, d, J=10 Hz, -CH=CH2),
4.2-2.5 (m, other protons), 3.75 (3H, s, OCHs)

13C-NMR (CDClIs, 100 MHz) & (ppm): A detailed carbon chemical shift table is not readily
available in the public domain and would require access to the original publication's
supplementary data or re-analysis.

Experimental Protocols
Isolation of 10-Hydroxyscandine from Melodinus
tenuicaudatus

The following protocol is based on the original method described by Zhou et al. (1988).

Objective: To isolate 10-Hydroxyscandine from the dried stem bark of Melodinus
tenuicaudatus.

Materials:

e Dried and powdered stem bark of Melodinus tenuicaudatus
e Methanol (MeOH)

e 2% Sulfuric Acid (H2S0Oa)

e Ammonia (NHs)

e Chloroform (CHCls)

« Silica gel for column chromatography

» Various organic solvents for elution (e.g., petroleum ether, ethyl acetate, chloroform,
methanol)

Procedure:
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Extraction: The powdered stem bark is exhaustively extracted with methanol at room
temperature. The methanol extract is then concentrated under reduced pressure to yield a
crude residue.

Acid-Base Partitioning: The crude extract is suspended in 2% H2SOa4 and filtered. The acidic
agueous solution is then basified with ammonia to a pH of 9-10. This basic solution is then
extracted with chloroform.

Chromatographic Separation: The chloroform extract is concentrated and subjected to
column chromatography on a silica gel column.

Elution: The column is eluted with a gradient of petroleum ether-ethyl acetate and
subsequently with chloroform-methanol of increasing polarity.

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer
Chromatography (TLC). Fractions containing the compound of interest are combined.

Purification: 10-Hydroxyscandine is obtained from the elution with a chloroform-methanol
mixture (e.g., 98:2). Further purification can be achieved by recrystallization.
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Isolation workflow for 10-Hydroxyscandine.
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Biological Activity and Potential Applications

Currently, there is a significant lack of published data on the specific biological activities of
purified 10-Hydroxyscandine. However, the traditional uses of Melodinus species for ailments
such as hernia, dyspepsia, abdominal pain, and rheumatic heart disease suggest that its
constituent alkaloids may possess anti-inflammatory, analgesic, or related properties. Other
alkaloids isolated from Melodinus tenuicaudatus have been reported to exhibit cytotoxic effects
against various cancer cell lines. Further pharmacological screening of 10-Hydroxyscandine
Is warranted to determine its bioactivity profile.

Synthesis and Mechanism of Action

As of the date of this whitepaper, there are no published total syntheses of 10-
Hydroxyscandine. The chemical synthesis of the related scandine alkaloid framework is a
complex challenge that has been addressed by several research groups, indicating the
synthetic difficulty of this class of molecules.

The mechanism of action of 10-Hydroxyscandine is currently unknown due to the lack of
biological studies. Given the traditional medicinal uses of the source plant for inflammatory
conditions, a hypothetical mechanism could involve the modulation of key inflammatory
signaling pathways.
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Hypothetical anti-inflammatory signaling pathway.

Conclusion and Future Directions

10-Hydroxyscandine represents a structurally interesting natural product with potential for
further scientific investigation. While its fundamental chemical and physical properties have
been characterized, its biological activities, synthetic accessibility, and mechanism of action

remain largely unexplored. This whitepaper consolidates the currently available technical

information to provide a starting point for researchers. Future studies should focus on:

* Pharmacological Screening: A comprehensive evaluation of the cytotoxic, anti-inflammatory,

antimicrobial, and analgesic properties of purified 10-Hydroxyscandine.

o Total Synthesis: The development of a synthetic route to 10-Hydroxyscandine to enable the

production of larger quantities for research and the synthesis of novel analogs.
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e Mechanistic Studies: Elucidation of the molecular targets and signaling pathways through
which 10-Hydroxyscandine may exert any identified biological effects.

Addressing these knowledge gaps will be crucial in determining the therapeutic potential of this
and other related Melodinus alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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